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Compound of Interest

Compound Name: 5-(2-Chloroethyl)-2'-deoxyuridine

Cat. No.: B1202116

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2'-deoxyuridine (CldU) is a halogenated nucleoside analog of thymidine. Due to its
structural similarity, it is readily incorporated into newly synthesized DNA during the S-phase of
the cell cycle by DNA polymerases. This property makes CldU an invaluable tool for
researchers studying DNA replication, cell proliferation, and DNA damage response pathways.
This technical guide provides an in-depth overview of the chemical structure, properties, and
common applications of CldU, complete with detailed experimental protocols and a
comparative analysis with other thymidine analogs.

Chemical Structure and Properties

CldU, with the chemical formula CoH11CIN20s, is a synthetic pyrimidine nucleoside.[1] The
chlorine atom at the 5th position of the pyrimidine ring is the key modification that distinguishes
it from deoxyuridine and allows for its specific detection.

Physicochemical Properties

A summary of the key physicochemical properties of CldU is presented in the table below.
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Property Value Reference(s)
Molecular Formula CoH11CIN20s [1]
Molecular Weight 262.65 g/mol [1]
Appearance White to off-white solid [2]
Melting Point Not determined
Solubility
Water ~5 mg/mL in PBS (pH 7.2) [2]
DMSO ~10 mg/mL [2]
DMF ~15 mg/mL [2]
Storage Temperature -20°C [3]

Stable for > 4 years at -20°C
- as a solid. Aqueous solutions
Stability [2]
are not recommended for

storage for more than one day.

Biological Properties

CldU acts as a thymidine analog and is incorporated into DNA during replication.[2] This
incorporation can be detected using specific antibodies, allowing for the labeling and tracking of
cells that have undergone DNA synthesis. It is important to note that the incorporation of CldU,
like other halogenated nucleosides, can induce a DNA damage response and may have
cytotoxic and mutagenic effects, particularly at high concentrations or with prolonged exposure.

[4]

Mechanism of Action and Cellular Incorporation

The cellular uptake and incorporation of CldU follow the same pathway as thymidine. Once
inside the cell, CldU is phosphorylated by thymidine kinase to CldU monophosphate, and
subsequently to the triphosphate form (CIdUTP). DNA polymerases then recognize CIdUTP
and incorporate it into the newly synthesized DNA strand opposite adenine bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1202116?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2856725/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2856725/
https://cdn.caymanchem.com/cdn/insert/18155.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/c6891
https://www.embopress.org/doi/pdf/10.15252/embj.2022113190?download=true
https://www.benchchem.com/product/b1202116#chemical-structure-and-properties-of-cldu
https://www.benchchem.com/product/b1202116#chemical-structure-and-properties-of-cldu
https://www.benchchem.com/product/b1202116#chemical-structure-and-properties-of-cldu
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202116?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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